3-Methoxy-1-{2-[2-(2-thienylmethyl)benzimidazolyl]ethoxy}benzene

• IUPAC Name: 1-[2-(3-methoxyphenoxy)ethyl]-2-(thiophen-2-ylmethyl)benzimidazole
• InChI: InChI=1S/C21H20N2O2S/c1-24-16-6-4-7-17(14-16)25-12-11-23-20-10-3-2-9-19(20)22-21(23)15-18-8-5-13-26-18/h2-10,13-14H,11-12,15H2,1H3
• InChI Key: HQJSIWSAZIYBQE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC=C1)OCCN2C3=CC=CC=C3N=C2CC4=CC=CS4
• Molecular Formula: C21H20N2O2S
• Molecular Weight: 364.5 g/mol

Description

3-Methoxy-1-{2-[2-(2-thienylmethyl)benzimidazolyl]ethoxy}benzene, commonly known as MTB, is a chemical compound that has been extensively studied for its potential therapeutic applications. MTB belongs to the class of benzimidazole derivatives and has been shown to possess a wide range of pharmacological properties. In

Scientific Research Applications

Anticancer and Antiangiogenic Activity

A study by Romagnoli et al. (2015) focused on novel 3-arylaminobenzofuran derivatives with significant antiproliferative activity against cancer cells. These compounds inhibit tubulin polymerization, induce apoptosis, and exhibit potent vascular disrupting properties, highlighting the potential of structurally similar molecules in cancer therapy (Romagnoli et al., 2015).

Hydrogen Evolution Catalysis

Zhou et al. (2015) reported on a dinuclear cobalt(II)–triazenido complex capable of electrocatalyzing and photocatalyzing hydrogen evolution from water. This research underlines the role of specific molecular designs in promoting efficient hydrogen production, a crucial aspect of sustainable energy technologies (Zhou et al., 2015).

Anti-Corrosion Applications

Song et al. (2013) synthesized Methoxy tris-ethoxy methylene benzotriazole, demonstrating its application as an anti-wear and anti-corrosion additive in lubricants. This study illustrates the utility of chemically engineered molecules in enhancing the durability and performance of mechanical systems (Song et al., 2013).

Catalysis and Oxidation Reactions

Ghorbanloo and Alamooti (2017) explored a molybdenum(VI) complex with thiazole-hydrazone ligand encapsulated in zeolite Y as a catalyst for the oxidation of alcohols and hydrocarbons. Their findings contribute to the development of efficient and reusable catalysts for industrial chemical processes (Ghorbanloo & Alamooti, 2017).

Electroluminescent Device Properties

Roh et al. (2009) investigated Zn(II)‐chelated complexes based on benzothiazole derivatives for white‐light emission in electroluminescent devices. This research highlights the potential of specific molecular structures to improve the performance of OLEDs, a key technology in display and lighting applications (Roh et al., 2009).